Cas no 38514-71-5 (4-(5-nitrofuran-2-yl)-1,3-thiazol-2-amine)

• Product Name: 4-(5-nitrofuran-2-yl)-1,3-thiazol-2-amine
• CAS No: 38514-71-5
• MF: C₇H₅N₃O₃S
• MW: 211.197899580002
• CID: 923602
• PubChem ID: 38052
• Update Time: 2025-06-08

4-(5-nitrofuran-2-yl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• ANFT
• 4-(5-nitrofuran-2-yl)-1,3-thiazol-2-amine
• 2-thiazolamine, 4-(5-nitro-2-furanyl)-
• 4-(5-Nitro-2-furyl)-1,3-thiazol-2-amine
• 38514-71-5
• Q45KV2AN7K
• BRN 0527688
• Oprea1_409651
• DB-166457
• Q63088097
• CCRIS 42
• UNII-Q45KV2AN7K
• THIAZOLE, 2-AMINO-4-(5-NITRO-2-FURYL)-
• 4-(5-nitrofuran-2-yl)thiazol-2-amine
• DTXSID4039237
• 4-(5-Nitro-2-furanyl)-2-thiazolamine
• EN300-1826113
• SCHEMBL3344653
• CHEMBL259567
• NITRO-2-FURANYL)-2-THIAZOLAMINE, 4-(5-
• 2-Amino-4-(5-nitro-2-furyl)thiazole

• Inchi： 1S/C7H5N3O3S/c8-7-9-4(3-14-7)5-1-2-6(13-5)10(11)12/h1-3H,(H2,8,9)
• InChI Key： ZAVLMIGIVYJYMU-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1=CC=C([N+](=O)[O-])O1

Computed Properties

• Exact Mass: 211.00525
• Monoisotopic Mass: 211.005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 126A^2
• XLogP3: 1.5

Experimental Properties

• Density: 1.5650 (rough estimate)
• Boiling Point: 428.2°C at 760 mmHg
• Flash Point: 212.8°C
• Refractive Index: 1.6630 (estimate)
• PSA: 95.19

Additional information on 4-(5-nitrofuran-2-yl)-1,3-thiazol-2-amine

Comprehensive Overview of 4-(5-nitrofuran-2-yl)-1,3-thiazol-2-amine (CAS No. 38514-71-5): Properties, Applications, and Research Insights

4-(5-nitrofuran-2-yl)-1,3-thiazol-2-amine, identified by its CAS number 38514-71-5, is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a nitrofuran moiety linked to a thiazole ring, a structural combination known for its diverse biological activities. Researchers and industry professionals frequently search for terms like "nitrofuran derivatives," "thiazole-based compounds," and "CAS 38514-71-5 applications," reflecting its relevance in drug discovery and material science.

The molecular structure of 4-(5-nitrofuran-2-yl)-1,3-thiazol-2-amine contributes to its unique physicochemical properties, including moderate solubility in polar solvents and stability under controlled conditions. Recent studies highlight its potential as a precursor for synthesizing antimicrobial and antiparasitic agents, aligning with the growing demand for novel therapeutic compounds. Keywords such as "antimicrobial thiazole derivatives" and "nitrofuran therapeutic potential" are increasingly popular in academic and industrial queries, underscoring its multidisciplinary appeal.

In the context of green chemistry and sustainable synthesis, CAS 38514-71-5 has been explored for eco-friendly production methods. Innovations like catalytic hydrogenation and solvent-free reactions are being tested to reduce environmental impact, a topic frequently searched as "sustainable heterocyclic synthesis." This aligns with global trends toward environmentally responsible research practices.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing 4-(5-nitrofuran-2-yl)-1,3-thiazol-2-amine. Researchers often seek "analytical methods for nitrofuran-thiazole compounds" to ensure purity and efficacy in applications. The compound’s spectral data and chromatographic behavior are well-documented, facilitating its use in quality-controlled environments.

Beyond pharmaceuticals, 38514-71-5 is investigated in materials science for its electronic properties. Searches like "thiazole-based conductive materials" reflect interest in its potential for organic semiconductors or sensors. This versatility makes it a candidate for next-generation technologies, bridging gaps between chemistry and engineering.

Ongoing research addresses challenges such as bioavailability and metabolic stability of nitrofuran-thiazole hybrids. Queries like "improving drug-like properties of heterocycles" dominate discussions, highlighting the need for structural optimization. Collaborative efforts between computational chemists and synthetic biologists are paving the way for enhanced derivatives.

In summary, 4-(5-nitrofuran-2-yl)-1,3-thiazol-2-amine (CAS 38514-71-5) exemplifies the intersection of tradition and innovation in chemical research. Its multifaceted applications—from medicine to materials—ensure its continued prominence in scientific literature and industrial workflows, driven by evolving search trends and technological advancements.